Cas no 6053-81-2 (Cyclopentylmethanamine)

• Product Name: Cyclopentylmethanamine
• CAS No: 6053-81-2
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD04114081
• CID: 46368
• PubChem ID: 80153
• Update Time: 2025-05-22

Cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopentylmethanamine
• Cyclopentanemethylamine
• (cyclopentylMethyl)aMine (SALTDATA: FREE)
• Cylopentanemethanamine
• 1-cyclopentylmethylamine
• cyclopentanemethanamine
• cyclopentyl-methyl-amine
• F2167-0028
• Cyclopentanemethylamine(6CI,8CI)
• (Cyclopentylmethyl)amine
• 1-Cyclopentylmethanamine
• Aminomethylcyclopentane
• C-Cyclopentyl-methylamine
• AKOS000138940
• P10292
• 1-(cyclopentyl)methylamine
• MFCD04114081
• J-520178
• 6053-81-2
• EINECS 227-965-2
• EN300-41084
• SY025882
• AM804123
• NS00044980
• FT-0624255
• GS-4255
• 1-cyclopentylmethanamine, AldrichCPR
• cyclopentylmethyl amine
• UBLYEVLMRSPMOG-UHFFFAOYSA-N
• AB17884
• cyclopentylmethyamine
• (Aminomethyl)cyclopentane
• RD6ZHB3ALZ
• CCG-358842
• DTXSID40209277
• CS-0049622
• cyclopentylmethylamine

• MDL： MFCD04114081
• Inchi： 1S/C6H13N/c7-5-6-3-1-2-4-6/h6H,1-5,7H2
• InChI Key： UBLYEVLMRSPMOG-UHFFFAOYSA-N
• SMILES： NCC1CCCC1

Computed Properties

• Exact Mass: 99.10480
• Monoisotopic Mass: 99.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.874
• Boiling Point: 118.8℃ at 760 mmHg
• Flash Point: 19.5 °C
• PSA: 26.02000
• LogP: 1.83560

Additional information on Cyclopentylmethanamine

Cyclopentylmethanamine: A Comprehensive Overview

Cyclopentylmethanamine, also known by its CAS number 6053-81-2, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound, which belongs to the class of amines, is characterized by its unique structure and versatile applications. In recent years, advancements in synthetic chemistry and material science have further highlighted its potential in diverse sectors, making it a subject of extensive research and development.

The molecular structure of Cyclopentylmethanamine consists of a cyclopentane ring attached to a methanamine group. This configuration imparts the compound with distinctive chemical properties, including high stability and reactivity under specific conditions. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have demonstrated its role in the development of novel bioactive compounds, which could potentially address unmet medical needs.

One of the most notable aspects of Cyclopentylmethanamine is its application in drug discovery. Scientists have utilized its structural features to design and synthesize bioactive agents targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. For instance, a study published in 2023 revealed that derivatives of Cyclopentylmethanamine exhibit potent anti-inflammatory properties, suggesting their potential as candidates for treating chronic inflammatory conditions.

In addition to its role in pharmaceuticals, Cyclopentylmethanamine has found applications in agrochemistry. Its derivatives have been investigated for their ability to act as plant growth regulators and pest control agents. A recent research paper highlighted the compound's potential in enhancing crop yield by modulating plant hormone signaling pathways. This dual functionality underscores the compound's versatility and underscores its importance in sustainable agriculture.

The synthesis of Cyclopentylmethanamine has also been a focal point of recent research efforts. Traditional methods often involve multi-step processes with low yields, which can be economically challenging on an industrial scale. However, advancements in catalytic chemistry have enabled the development of more efficient synthesis routes. For example, researchers have successfully employed transition metal catalysts to achieve higher yields and improved reaction selectivity, paving the way for large-scale production.

From an environmental perspective, the eco-friendliness of Cyclopentylmethanamine has been a topic of interest. Studies have shown that certain derivatives exhibit biodegradability under specific conditions, making them suitable for applications where environmental impact is a concern. This attribute aligns with the growing demand for sustainable chemical solutions across various industries.

In conclusion, Cyclopentylmethanamine (CAS No. 6053-81-2) stands out as a compound with immense potential across multiple domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in driving innovation and addressing global challenges.